Cas no 2227877-01-0 ((1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol)

(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol structure
2227877-01-0 structure
Product Name:(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
CAS No:2227877-01-0
MF:C8H14N2O2
MW:170.208961963654
CID:5928308
PubChem ID:96631638
Update Time:2025-07-17

(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
    • EN300-1789962
    • 2227877-01-0
    • Inchi: 1S/C8H14N2O2/c1-5-8(6(2)12-10-5)7(11)3-4-9/h7,11H,3-4,9H2,1-2H3/t7-/m0/s1
    • InChI Key: CJRMFEFQUTUKJY-ZETCQYMHSA-N
    • SMILES: O[C@H](C1C(C)=NOC=1C)CCN

Computed Properties

  • Exact Mass: 170.105527694g/mol
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 72.3Ų

(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1789962-0.05g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
0.05g
$1549.0 2023-09-19
Enamine
EN300-1789962-0.1g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
0.1g
$1623.0 2023-09-19
Enamine
EN300-1789962-0.25g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
0.25g
$1696.0 2023-09-19
Enamine
EN300-1789962-0.5g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
0.5g
$1770.0 2023-09-19
Enamine
EN300-1789962-1.0g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
1g
$1844.0 2023-06-03
Enamine
EN300-1789962-2.5g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
2.5g
$3611.0 2023-09-19
Enamine
EN300-1789962-5.0g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
5g
$5345.0 2023-06-03
Enamine
EN300-1789962-10.0g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
10g
$7927.0 2023-06-03
Enamine
EN300-1789962-1g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
1g
$1844.0 2023-09-19
Enamine
EN300-1789962-5g
(1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
2227877-01-0
5g
$5345.0 2023-09-19

Additional information on (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol

Compound Introduction: (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol (CAS No. 2227877-01-0)

Chemical entities with unique structural and functional properties continue to be of significant interest in the pharmaceutical and biotechnology sectors. One such compound, (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol, identified by its CAS number 2227877-01-0, has garnered attention due to its potential applications in medicinal chemistry and drug development. This introduction provides a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary research.

The molecular structure of (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol features a chiral center at the (1S) position, which is a critical aspect for its pharmacological activity. The presence of a dimethyl-1,2-oxazol moiety introduces a heterocyclic framework that is known to enhance binding affinity and selectivity in biological targets. This structural feature makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled the efficient virtual screening of molecular libraries to identify potential drug candidates. The unique scaffold of (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol has been computationally analyzed to predict its interaction with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a valuable asset in the quest for novel anti-inflammatory therapies.

In vitro studies have begun to elucidate the pharmacological profile of (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol. Initial experiments indicate that the compound demonstrates moderate affinity for certain protein targets, which could translate into therapeutic benefits. The chiral center at the (1S) position appears to play a crucial role in determining the compound's binding interactions, highlighting the importance of stereochemistry in drug design.

The synthesis of (1S)-3-amino-1-(dimethyl-1,2-oxazol-4-yloxy)propanal is another area of interest for researchers aiming to explore analogs of this compound. By modifying the substituents on the oxazole ring or introducing additional functional groups, new derivatives can be synthesized to optimize pharmacokinetic properties and enhance therapeutic efficacy. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater precision and efficiency.

The potential applications of (1S)-3-amino-(dimethyl-l,2 oxazol 4 yl) propan rol extend beyond traditional pharmaceutical uses. Its structural motifs are also relevant in materials science and agrochemicals, where such heterocyclic compounds are often employed as key intermediates. The versatility of this compound underscores its importance as a building block for innovative chemical synthesis.

As research continues to uncover new biological functions and mechanisms, compounds like (lS)-3-amino-l-(dimethyl-l ,2 oxazol 4 yl)propan-l -ol will undoubtedly play a pivotal role in shaping future therapeutic strategies. The integration of experimental data with computational modeling has accelerated the discovery process, allowing researchers to rapidly assess the potential of new chemical entities. This synergy between experimental and computational approaches is essential for advancing drug discovery efforts.

The regulatory landscape for novel chemical entities necessitates rigorous evaluation before clinical translation can occur. However, preliminary data on (lS)-3-amino-l-(dimethyl-l ,2 oxazol 4 yl)propan-l -ol suggests that it may meet stringent safety and efficacy criteria upon further validation. As such, it represents an exciting opportunity for pharmaceutical companies looking to develop next-generation therapeutics.

In conclusion, (lS)-3-amino-l-(dimethyl-l ,2 oxazol 4 yl)propan-l -ol (CAS No. 2227877 l -0) is a structurally interesting compound with significant potential in medicinal chemistry and drug development. Its unique features make it an attractive candidate for further exploration into novel therapeutic applications, particularly those targeting inflammatory pathways or other critical biological processes. As research progresses, this compound will likely continue to be a focal point for scientists seeking innovative solutions in healthcare.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd